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Introduction
For researchers, scientists, and professionals in drug development, the accurate visualization

of macromolecular complexes is paramount. The Protein Data Bank (PDB) often archives

crystallographic data as an asymmetric unit, which may not represent the complete, biologically

functional assembly. PyMOL, a powerful molecular visualization system, offers several

methods to generate these biological assemblies. This application note provides detailed

protocols for the most common methods, a comparison of their performance, and

troubleshooting guidance.

Understanding the correct quaternary structure of a protein is crucial for studying protein-

protein interactions, elucidating enzymatic mechanisms, and designing targeted therapeutics.

The methods described herein provide a robust toolkit for generating accurate biological

assemblies within the PyMOL environment.

Methods for Generating Biological Assemblies
There are three primary methods for generating biological assemblies in PyMOL, each suited

to different scenarios. The choice of method depends on the format of the input file and the

availability of biological assembly information within the file.
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A decision-making workflow for selecting the appropriate method is presented below:
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Start: Need Biological Assembly

What is the file format?

Use 'fetch' with 'type=pdb1'

PDB

Use 'set assembly, 1' then 'load'

mmCIF

Does the PDB file contain
REMARK 350 records?

If 'fetch' fails or is not applicable

End: Biological Assembly Generated

Use a script (e.g., quat.py)

Yes

Generate symmetry mates with 'symexp'

No
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Start: PDB file with REMARK 350

Download quat.py script

Load PDB file into PyMOL

Run the script in PyMOL
(e.g., run /path/to/quat.py)

Execute the 'quat' command
(e.g., quat pdb_object)

End: Biological Assembly Generated

Click to download full resolution via product page

To cite this document: BenchChem. [Generating Biological Assemblies in PyMOL: An
Application Note]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15981276/docs#generating-biological-assemblies-in-
pymol-an-application-note]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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